Cas no 76415-02-6 (4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)-)

76415-02-6 structure
Product name:4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)-
CAS No:76415-02-6
MF:C18H14Cl3FN2O3
MW:431.672765254974
CID:1779808
4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)- Chemical and Physical Properties
Names and Identifiers
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- 4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)-
- 4(3H)-Quinazolinone, 6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)-
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- Inchi: 1S/C18H14Cl3FN2O3/c1-27-14-5-3-2-4-13(14)24-16(9-15(25)18(19,20)21)23-12-7-6-10(22)8-11(12)17(24)26/h2-8,15,25H,9H2,1H3
- InChI Key: YSDOAJVWBVVVHJ-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(F)C=C2)C(=O)N(C2=CC=CC=C2OC)C=1CC(O)C(Cl)(Cl)Cl
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- Melting Point: 175 °C
- Boiling Point: 559.7±60.0 °C(Predicted)
- pka: 12.05±0.20(Predicted)
4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)- Related Literature
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1. Synthesis of bifunctional Au–Sn organic–inorganic catalysts for acid-free hydroamination reactions†‡Avelino Corma,Camino González-Arellano,Marta Iglesias,M. Teresa Navarro,Félix Sánchez Chem. Commun., 2008, 6218-6220
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Yasuyuki Yokota,Hiroo Miyamoto,Akihito Imanishi,Kouji Inagaki,Ken-ichi Fukui Phys. Chem. Chem. Phys., 2018,20, 6668-6676
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Pengchong Xue,Jiabao Sun,Peng Chen,Peng Gong,Boqi Yao,Zhenqi Zhang,Chong Qian,Ran Lu J. Mater. Chem. C, 2015,3, 4086-4092
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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Xiaoxiao Liu,Shaoguang Wu,Youjia Wang,Yanmei Li,Ruidong Wang,Tianzhi Yu,Wenming Su,Yuling Zhao,Di Zhang New J. Chem., 2021,45, 19154-19163
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